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Introduction

NP213 (Novexatin®) is a novel, synthetic cyclic antifungal peptide developed for the topical
treatment of onychomycosis.[1][2] Designed based on natural host defense peptides (HDPS),
NP213 is a water-soluble, fungicidal agent that has demonstrated high efficacy and safety in
clinical trials.[3][4][5] A key feature of NP213 is its ability to effectively penetrate the dense
structure of the human nail in a simple water-based formulation, without the need for chemical
penetration enhancers or organic solvents.[1][6]

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the standard methodologies used to formulate and evaluate
topical preparations of NP213. While the existing aqueous formulation is highly effective for
transungual delivery, the protocols detailed herein are the gold-standard methods for assessing
the performance, skin penetration, and safety of any new or modified NP213 formulation
intended for topical application. The provided data is based on published clinical trial results for
NP213.

Drug Absorption Pathways and NP213 Profile
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Effective topical delivery requires the active pharmaceutical ingredient (API) to traverse the
primary barrier of the skin, the stratum corneum, or the nail plate. The principal routes of
penetration for topical agents are the transcellular (through cells), intercellular (between cells),
and transappendageal (via hair follicles and glands) pathways.[7][8][9] NP213 is specifically
designed for high permeability through the keratin structure of the nail.[1][3]
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Fig. 1. General pathways for topical drug absorption through the skin.

Quantitative Data from Clinical Studies

The following tables summarize the key efficacy and safety data from Phase | and lla clinical
trials of NP213 for the treatment of onychomycosis.[1][2]

Table 1: Summary of NP213 Phase lla Efficacy Data
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Study 1 (180-day follow- Study 2 (360-day follow-
Parameter
up) up)
Treatment Duration 28 days 28 days
Mycological Cure Rate 43.3% 56.5%
Patient-Reported Improvement After 14 days of application After 14 days of application
Causative Pathogen Trichophyton spp. Trichophyton spp.

Data sourced from published clinical trials of NP213 in a water-based formulation.[2][3][4]

Table 2: Summary of NP213 Safety and Systemic Exposure Data

Parameter

Systemic Absorption

Method Result

No detectable drug in

Plasma Level Analysis
plasma[1][5]

Maximum Exposure

Daily application of 2800 mg No safety or tolerability

over 28 days concerns[1][5]

Clinical Trial Participants

Exposed

No significant adverse events
reported[1][5]

238

Data confirms the high safety profile of topically applied NP213.[4][5]

Experimental Protocols

The following protocols are standard, validated methods for assessing the topical delivery and

cytotoxic potential of a formulation containing NP213.

Protocol: In Vitro Permeation Test (IVPT)

This protocol describes the use of vertical Franz diffusion cells to quantify the permeation of
NP213 through a skin membrane, the gold-standard method for in vitro absorption studies.[10]

[11]
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1. Prepare Human Ex Vivo Skin
(Dermatome to 300-500 pm)

v

2. Mount Skin in Franz Cell
(Stratum Corneum facing donor chamber)

v

3. Equilibrate Skin
(32°C with receptor fluid)

v

4. Apply NP213 Formulation
(Finite dose, e.g., 5-10 mg/cm?)

#After 24h

5. Sample Receptor Fluid
(At predefined time points: 0, 2, 4, 8, 12, 24h)

7. Process Skin at Endpoint
(Wash, tape strip, digest)

v

v

6. Analyze Samples
(LC-MS/MS for NP213 quantification)

8. Quantify Drug in Skin Layers

v

v

9. Calculate Flux & Permeation Parameters

1. Apply NP213 Formulation to Skin
(In vivo or ex vivo)

v

2. Incubate for Defined Period

v

3. Clean Excess Formulation
(Wipe gently without pressure)

v

4. Apply Adhesive Tape
(e.g., D-Squame®, Tesa®)

v

5. Apply Uniform Pressure
(Use constant weight roller, e.g., 80 g/cm?)

v

6. Remove Tape Strip
(Consistent, rapid motion)

v

7. Repeat for 15-30 Strips

v

8. Extract NP213 from Tapes
(Solvent extraction and sonication)

v

9. Quantify NP213 via LC-MS/MS

v

10. Plot Concentration vs. Strip Number
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1. Seed Keratinocytes in 96-well Plate
(e.g., 1x10* cells/well)

v

2. Incubate for 24h
(Allow cell adherence)

v

3. Treat with NP213 Formulation
(Serial dilutions + controls)

v

4. Incubate for 24-48h

v

5. Add MTT Reagent
(e.g., 0.5 mg/mL final concentration)

v

6. Incubate for 2-4h at 37°C
(Allow formazan formation)

v

7. Solubilize Formazan Crystals
(Add DMSO or Solubilization Buffer)

v

8. Read Absorbance at 570 nm
(Using a plate reader)

v

9. Calculate % Cell Viability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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